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Compound of Interest

Compound Name: cis-4-Methyl-2-hexene

Cat. No.: B11997922

This guide provides essential safety and logistical information for the proper disposal of cis-4-
Methyl-2-hexene, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
compliance.

Core Safety Warning: cis-4-Methyl-2-hexene is a highly flammable liquid and vapor that may
be fatal if swallowed and enters airways.[1][2][3] It can also cause skin, eye, and respiratory
irritation.[3] Always handle this chemical in a well-ventilated area, preferably a chemical fume
hood, and wear appropriate personal protective equipment (PPE).[3][4][5][6]

Chemical and Hazard Data

The following table summarizes key quantitative data and hazard classifications for cis-4-
Methyl-2-hexene.
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Property Value Source(s)
Molecular Formula C7Haia [1107]
Molecular Weight 98.19 g/mol [11121[7]
CAS Number 3683-19-0 [1]

GHS Hazard Statements

H225, H304, H315, H319,
H332, H335

[1]3]

Hazard Classes

Flammable Liquid Category 2,

Aspiration Hazard Category 1

[1]2]

Environmental Hazard

Water hazard class 1 (slightly

hazardous)

[8]

Disposal Protocol: Step-by-Step Procedures

This protocol outlines the required steps for the safe handling and disposal of cis-4-Methyl-2-

hexene waste.

Step 1: Immediate Safety Preparations

o Don Personal Protective Equipment (PPE): Before handling the chemical, ensure you are

wearing:

o Chemical-resistant gloves (e.g., Nitrile).

o Safety goggles or a face shield.

o A flame-resistant lab coat.

o Ensure Proper Ventilation: Work within a certified chemical fume hood to avoid inhalation of

vapors.[3][6]

o Eliminate Ignition Sources: This chemical is highly flammable.[6] Remove all potential

ignition sources from the area, including open flames, hot surfaces, sparks, and static

discharge risks.[4][5][8] Use only non-sparking tools and explosion-proof equipment.[3][5][8]
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Step 2: Handling and Containment of Waste

e For Small Spills:
o Contain the spill immediately.

o Absorb the spilled liquid using an inert, non-combustible absorbent material such as sand,
diatomite, or universal binders.[5][8] Do not use combustible materials like paper towels
without subsequent proper containment.

o Carefully collect the contaminated absorbent material using non-sparking tools and place
it into a designated, sealable waste container.

e For Unused or Contaminated Product:

o Transfer the chemical waste into a properly labeled, sealable, and chemically compatible
container.

o Do not mix with incompatible waste streams.

o Containers must be grounded/bonded during transfer to prevent static discharge.[5][6][8]

Step 3: Waste Container Labeling

o Label Clearly: The waste container must be clearly labeled with:
o The words "Hazardous Waste."
o The full chemical name: "cis-4-Methyl-2-hexene."
o The associated hazards (e.g., "Flammable," "Aspiration Hazard").

o The date of accumulation.

Step 4: Storage and Final Disposal

o Temporary Storage: Store the sealed waste container in a cool, dry, well-ventilated area
designated for hazardous waste.[6] The storage area should be away from heat and ignition

sources.
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e Professional Disposal:

o Disposal must be conducted through an approved and licensed hazardous waste disposal
company.[5]

o Never dispose of cis-4-Methyl-2-hexene down the drain or with regular laboratory trash.

[8]

o Ensure compliance with all local, regional, and national environmental regulations for
hazardous waste disposal.[4][8] Empty containers should be treated as hazardous as they
retain product residue.[4][6]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of cis-4-
Methyl-2-hexene.
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Caption: Workflow for the safe disposal of cis-4-Methyl-2-hexene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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